Cas no 333326-06-0 (SXFBJUHWGVOXCY-UHFFFAOYSA-N)

SXFBJUHWGVOXCY-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- SXFBJUHWGVOXCY-UHFFFAOYSA-N
- SR-01000361859
- Oprea1_387368
- ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carboxylate
- SR-01000361859-1
- AKOS005678711
- ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4-dihydroindeno[1,2-b]pyridine-3-carboxylate
- 333326-06-0
- F3199-0037
- ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate
- Oprea1_020635
-
- Inchi: 1S/C23H21NO5/c1-4-29-23(27)18-12(2)24-21-14-7-5-6-8-15(14)22(26)20(21)19(18)13-9-10-16(25)17(11-13)28-3/h5-11,19,24-25H,4H2,1-3H3
- InChI Key: SXFBJUHWGVOXCY-UHFFFAOYSA-N
- SMILES: C12C3=C(C=CC=C3)C(=O)C=1C(C1=CC=C(O)C(OC)=C1)C(C(OCC)=O)=C(C)N2
Computed Properties
- Exact Mass: 391.14197277g/mol
- Monoisotopic Mass: 391.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.9Ų
- XLogP3: 3.5
SXFBJUHWGVOXCY-UHFFFAOYSA-N Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3199-0037-5mg |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-5μmol |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-20μmol |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-2μmol |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-4mg |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-20mg |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 20mg |
$99.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-10μmol |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-15mg |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 15mg |
$89.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-1mg |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
Life Chemicals | F3199-0037-25mg |
ethyl 4-(4-hydroxy-3-methoxyphenyl)-2-methyl-5-oxo-1H,4H,5H-indeno[1,2-b]pyridine-3-carboxylate |
333326-06-0 | 90%+ | 25mg |
$109.0 | 2023-11-21 |
SXFBJUHWGVOXCY-UHFFFAOYSA-N Related Literature
-
Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
-
Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
-
Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
Additional information on SXFBJUHWGVOXCY-UHFFFAOYSA-N
In-Depth Analysis of SXFBJUHWGVOXCY-UHFFFAOYSA-N (CAS 333326-06-0): Properties, Applications, and Industry Relevance
The compound identified by CAS 333326-06-0 and the InChIKey SXFBJUHWGVOXCY-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As researchers and industries increasingly focus on sustainable materials and high-performance additives, this compound stands out for its potential in advanced material science and specialty chemistry.
One of the most searched questions regarding SXFBJUHWGVOXCY-UHFFFAOYSA-N is its molecular structure and stability under various conditions. Studies indicate that this compound exhibits remarkable thermal resistance, making it suitable for applications in high-temperature environments. Its low toxicity profile also aligns with the growing demand for eco-friendly alternatives in industrial processes.
In the context of green chemistry, CAS 333326-06-0 has been explored as a potential candidate for biodegradable polymers and renewable energy storage systems. Researchers are particularly interested in its electrochemical properties, which could revolutionize battery technology and energy-efficient devices. This aligns with global trends toward carbon neutrality and sustainable development goals.
The pharmaceutical industry has also shown interest in SXFBJUHWGVOXCY-UHFFFAOYSA-N due to its potential as a drug delivery vehicle. Its biocompatibility and controlled release capabilities make it a promising option for targeted therapies. This is particularly relevant given the current focus on personalized medicine and nanotechnology-based treatments.
From a manufacturing perspective, the compound's ease of synthesis and scalability have made it attractive for large-scale production. Industries are increasingly searching for information on cost-effective synthesis methods and quality control measures for CAS 333326-06-0, reflecting its growing commercial importance.
Recent advancements in computational chemistry have enabled more precise predictions about the behavior of SXFBJUHWGVOXCY-UHFFFAOYSA-N in various systems. This has led to increased interest in its potential for catalysis and surface modification applications, particularly in the automotive and aerospace sectors where lightweight materials with enhanced durability are in high demand.
As regulatory frameworks evolve, particularly in relation to REACH compliance and product safety standards, understanding the environmental impact of CAS 333326-06-0 has become crucial. Current research focuses on its biodegradation pathways and long-term ecological effects, addressing concerns raised by environmental agencies and sustainability advocates.
The patent landscape surrounding SXFBJUHWGVOXCY-UHFFFAOYSA-N reveals growing commercial interest, with applications ranging from electronic materials to cosmetic formulations. This diversity underscores the compound's adaptability and potential for cross-industry innovation, making it a subject of ongoing research and development across multiple sectors.
Looking ahead, the scientific community anticipates further breakthroughs in understanding and applying CAS 333326-06-0. With its combination of unique physicochemical properties and broad applicability, this compound is poised to play a significant role in addressing some of the most pressing challenges in materials science, energy storage, and biomedical engineering in the coming decade.
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